2,4-difluoro-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,4-difluoro-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide is a chemical compound that has been used in scientific research for various purposes. It is a small molecule that has been synthesized in the laboratory and has shown potential for use in various fields of study.
Scientific Research Applications
Pharmacokinetics and Cancer Treatment Applications
A study investigated the impact of hydrolysis-mediated clearance on the pharmacokinetics of novel Anaplastic Lymphoma Kinase (ALK) inhibitors, including compounds structurally similar to 2,4-difluoro-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide. These compounds have potential applications in cancer treatment. The study found that these compounds had high clearance and a short half-life in mice, with variations in compound structure affecting both stability in plasma and potency against ALK (Teffera et al., 2013).
Bioactivity and Metal Complexes
Another research focused on synthesizing and studying the bioactivity of novel benzamides and their copper and cobalt complexes, which are structurally related to 2,4-difluoro-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide. These complexes showed significant in vitro antibacterial activity against various bacterial strains, indicating potential applications in antibacterial treatments (Khatiwora et al., 2013).
Metabolism in Antineoplastic Treatments
The metabolism of Flumatinib, a novel antineoplastic tyrosine kinase inhibitor structurally related to 2,4-difluoro-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide, was studied in chronic myelogenous leukemia patients. This research provides insight into the metabolic pathways of similar compounds, which is crucial for optimizing their therapeutic efficacy (Gong et al., 2010).
Antibacterial Properties
Research on 2-methyl-N-((4-methylpyridin-2-yl)carbamothioyl)benzamide, closely related to the compound , revealed antibacterial activity against gram-positive and gram-negative bacteria, suggesting potential applications in developing new antibacterial agents (Adam et al., 2016).
ALK5 Inhibition and Anti-Fibrosis Potential
A study on a novel ALK5 inhibitor, structurally similar to 2,4-difluoro-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide, demonstrated its potential in treating fibrosis and metastatic breast cancer. This highlights the potential of such compounds in therapeutic applications for fibrotic diseases and cancer (Kim et al., 2008).
properties
IUPAC Name |
2,4-difluoro-N-[[1-(2-methylpyridin-4-yl)piperidin-4-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21F2N3O/c1-13-10-16(4-7-22-13)24-8-5-14(6-9-24)12-23-19(25)17-3-2-15(20)11-18(17)21/h2-4,7,10-11,14H,5-6,8-9,12H2,1H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQFXFORLZKAGCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CC(=C1)N2CCC(CC2)CNC(=O)C3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21F2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-difluoro-N-((1-(2-methylpyridin-4-yl)piperidin-4-yl)methyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.